Cas no 946340-00-7 (N-(5-phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide)

• Product Name: N-(5-phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide
• CAS No: 946340-00-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5799225
• Update Time: 2025-06-08

N-(5-phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-propan-2-yloxybenzamide
• N-(5-phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C20H20N2O3/c1-14(2)24-18-10-8-16(9-11-18)20(23)21-13-17-12-19(25-22-17)15-6-4-3-5-7-15/h3-12,14H,13H2,1-2H3,(H,21,23)
• InChI Key： CNQJAZYSQMQUOG-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)C1=CC=C(OC(C)C)C=C1

Additional information on N-(5-phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide

N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide (CAS No. 946340-00-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide (CAS No. 946340-00-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by a benzamide moiety substituted with an isopropoxy group and a phenyl-substituted oxazole ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The structure of N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide is particularly noteworthy. The benzamide core provides a planar structure that can engage in hydrogen bonding interactions, which are crucial for binding to biological targets. The isopropoxy group adds steric bulk and hydrophobicity, influencing the compound's solubility and membrane permeability. The phenyl-substituted oxazole ring introduces aromaticity and additional conjugation, enhancing the overall stability and reactivity of the molecule.

In terms of physical properties, N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide is typically a solid at room temperature with a melting point ranging from 150°C to 160°C. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for use in various experimental conditions. The compound's logP value, which measures its partitioning between water and octanol, indicates a balance between hydrophilic and hydrophobic characteristics, facilitating its cellular uptake and distribution.

The chemical reactivity of N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide has been extensively studied. The amide bond in the benzamide moiety can undergo hydrolysis under acidic or basic conditions, although this process is generally slow due to the electron-withdrawing effect of the adjacent oxazole ring. The oxazole ring itself is relatively stable but can participate in electrophilic aromatic substitution reactions, particularly at the 5-position where the phenyl group is attached.

In the context of medicinal chemistry, N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, the compound has shown antiviral properties by interfering with viral replication mechanisms.

The pharmacological profile of N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide has been evaluated in both in vitro and in vivo models. In cell-based assays, it has demonstrated selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. This selective activity suggests that the compound may have a favorable therapeutic index, reducing the risk of side effects during clinical use.

Furthermore, preclinical studies have explored the pharmacokinetic properties of N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide. These studies have revealed that the compound exhibits good oral bioavailability and a reasonable half-life in animal models. Its metabolism primarily involves oxidative processes mediated by cytochrome P450 enzymes, leading to the formation of metabolites that are readily excreted via urine and bile.

The safety profile of N-(5-Phenyl-1,2-oxazol-3-yl)methyl-4-(propan-2-yloxy)benzamide has also been assessed through toxicological studies. Acute toxicity tests have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. Chronic toxicity studies are ongoing to evaluate long-term safety and potential cumulative effects.

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